Cas no 112279-85-3 (Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)-)

Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)- structure
112279-85-3 structure
Product Name:Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)-
CAS No:112279-85-3
MF:C8H7BrClNO
MW:248.504280328751
CID:3617019
PubChem ID:154725936
Update Time:2025-04-22

Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)-
    • (4-Amino-3-bromo-2-chloro-phenyl)-methanol
    • 112279-85-3
    • (4-amino-3-bromo-2-chlorophenyl)methanol
    • Inchi: 1S/C8H7BrClNO/c1-4(12)5-2-3-6(11)7(9)8(5)10/h2-3H,11H2,1H3
    • InChI Key: XRJCELHDEWHXHT-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(N)C(Br)=C1Cl)C

Computed Properties

  • Exact Mass: 234.93995Da
  • Monoisotopic Mass: 234.93995Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.3Ų
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